Cas no 2092603-15-9 (4-Ethoxy-5-fluoro-2-methylbenzaldehyde)

• Product Name: 4-Ethoxy-5-fluoro-2-methylbenzaldehyde
• CAS No: 2092603-15-9
• MF: C₁₀H₁₁FO₂
• MW: 182.19
• CID: 5076554
• Update Time: 2025-10-19

4-Ethoxy-5-fluoro-2-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-5-fluoro-2-methylbenzaldehyde

• Inchi： 1S/C10H11FO2/c1-3-13-10-4-7(2)8(6-12)5-9(10)11/h4-6H,3H2,1-2H3
• InChI Key： XVPPOQZFOZWPFK-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(F)=C(OCC)C=C1C

Additional information on 4-Ethoxy-5-fluoro-2-methylbenzaldehyde

Comprehensive Analysis of 4-Ethoxy-5-fluoro-2-methylbenzaldehyde (CAS No. 2092603-15-9): Properties, Applications, and Industry Trends

4-Ethoxy-5-fluoro-2-methylbenzaldehyde (CAS No. 2092603-15-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated benzaldehyde derivative combines an ethoxy group at the 4-position, a fluorine atom at the 5-position, and a methyl group at the 2-position, creating a versatile building block for synthetic chemistry. The presence of both electron-donating (ethoxy) and electron-withdrawing (fluoro) substituents makes it particularly valuable for designing molecules with tailored electronic properties.

Recent studies highlight the growing demand for fluorinated aromatic aldehydes like 4-Ethoxy-5-fluoro-2-methylbenzaldehyde in drug discovery. Fluorination remains a hot topic in medicinal chemistry, with 30% of FDA-approved drugs in 2022 containing fluorine atoms. Researchers frequently search for "fluorine in drug design benefits" or "how does fluorination improve bioavailability," reflecting industry interest. This compound's meta-substitution pattern offers distinct advantages in creating non-linear molecular architectures, addressing the rising demand for "three-dimensional drug molecules" that outperform flat aromatic systems.

The synthetic versatility of CAS 2092603-15-9 enables its use in multiple transformations. Common search queries like "aldehyde protection strategies" and "reductive amination of fluorinated benzaldehydes" relate directly to its applications. Its methyl group provides steric control in reactions, while the fluoro substituent enhances metabolic stability - a key consideration in "improving drug half-life" discussions. The compound's moderate lipophilicity (predicted LogP ≈ 2.1) makes it valuable for balancing solubility and membrane permeability, addressing frequent questions about "optimizing drug-like properties."

In material science, 4-Ethoxy-5-fluoro-2-methylbenzaldehyde contributes to developing advanced organic electronic materials. Searches for "fluorinated organic semiconductors" have increased by 40% since 2020, reflecting its relevance. The compound's ability to modify π-conjugation systems through its substituent effects makes it valuable for tuning optical and electronic properties. Researchers investigating "small molecule OLED materials" or "liquid crystal formulations" often explore similar fluorinated aldehydes.

Quality control of CAS 2092603-15-9 involves rigorous analytical techniques. HPLC methods with UV detection at 254 nm are commonly employed, correlating with searches for "purity analysis of aromatic aldehydes." The compound typically shows characteristic NMR signals at δ 10.3 ppm (aldehyde proton) and distinctive fluorine-19 couplings, topics frequently searched alongside "interpretation of fluorinated compound spectra." Stability studies indicate optimal storage under argon atmosphere at -20°C, addressing common concerns about "aldehyde compound degradation."

Environmental and regulatory aspects of 4-Ethoxy-5-fluoro-2-methylbenzaldehyde production align with growing interest in "green chemistry metrics." Modern synthetic routes emphasize atom economy and reduced waste, responding to searches for "sustainable fluorination methods." The compound's moderate water solubility (≈50 mg/L at 25°C) prompts proper handling protocols, though it doesn't fall under hazardous classifications. This balances research utility with environmental responsibility, a frequent topic in "benign by design chemistry" discussions.

Future applications of 2092603-15-9 may expand into bioconjugation chemistry, as searches for "aldehyde-protein coupling" techniques grow. Its ortho-methyl group could provide steric protection against unwanted side reactions, making it valuable for "site-specific labeling" applications. The compound's potential in developing PET radiotracers (building on the fluorine-18 isotope) connects to rising interest in "molecular imaging probes," with related publications increasing 25% annually.

Market analysis shows steady growth for fluorinated fine chemicals like 4-Ethoxy-5-fluoro-2-methylbenzaldehyde, with the segment projected to reach $12 billion by 2027. This aligns with increased searches for "specialty chemical market trends." Suppliers should note the importance of certificates of analysis and structural characterization data, as researchers increasingly search for "how to verify chemical purity" and "authenticity testing methods." Proper documentation addresses these quality concerns while supporting reproducibility in research.